Cas no 1245647-27-1 (tert-Butyl (5-vinylthiazol-2-yl)carbamate)

• Product Name: tert-Butyl (5-vinylthiazol-2-yl)carbamate
• CAS No: 1245647-27-1
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 842785
• PubChem ID: 53486835
• Update Time: 2025-05-26

tert-Butyl (5-vinylthiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (5-vinylthiazol-2-yl)carbamate
• tert-butyl 5-vinylthiazol-2-ylcarbamate
• tert-butyl N-(5-ethenyl-1,3-thiazol-2-yl)carbamate
• Carbamic acid, N-(5-ethenyl-2-thiazolyl)-, 1,1-dimethylethyl ester
• SEFTVOMSYWODOP-UHFFFAOYSA-N
• tert-Butyl (5-ethenyl-1,3-thiazol-2-yl)carbamate
• SCHEMBL185115
• DTXSID50705159
• (5-Vinyl-thiazol-2-yl)-carbamic acid tert-butyl ester
• 1245647-27-1
• tert-Butyl(5-vinylthiazol-2-yl)carbamate
• DB-344305

• MDL： MFCD12024655
• Inchi： 1S/C10H14N2O2S/c1-5-7-6-11-8(15-7)12-9(13)14-10(2,3)4/h5-6H,1H2,2-4H3,(H,11,12,13)
• InChI Key： SEFTVOMSYWODOP-UHFFFAOYSA-N
• SMILES： S1C(C=C)=CN=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 226.07759887g/mol
• Monoisotopic Mass: 226.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on tert-Butyl (5-vinylthiazol-2-yl)carbamate

tert-Butyl (5-vinylthiazol-2-yl)carbamate (CAS No. 1245647-27-1): A Comprehensive Overview

tert-Butyl (5-vinylthiazol-2-yl)carbamate (CAS No. 1245647-27-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-(5-vinylthiazol-2-yl)carbamate, is a protected derivative of thiazole, a heterocyclic compound with a wide range of biological activities. The tert-butyl carbamate group serves as a protecting group, enhancing the stability and reactivity of the thiazole moiety in various synthetic processes.

The tert-butyl carbamate protecting group is widely used in organic synthesis due to its ease of introduction and removal under mild conditions. This feature makes tert-Butyl (5-vinylthiazol-2-yl)carbamate an attractive intermediate in the synthesis of complex molecules, particularly those with thiazole scaffolds. Thiazoles are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties, making them valuable targets in drug discovery.

Recent studies have highlighted the potential of tert-Butyl (5-vinylthiazol-2-yl)carbamate in the development of novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of thiazole-based antiviral agents. The researchers demonstrated that tert-Butyl (5-vinylthiazol-2-yl)carbamate could be efficiently converted into a series of compounds with potent activity against various viral strains, including influenza and coronaviruses.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of tert-Butyl (5-vinylthiazol-2-yl)carbamate in the synthesis of thiazole-containing peptides. The results showed that this compound could be used to introduce thiazole moieties into peptide sequences, enhancing their stability and bioavailability. This approach has significant implications for the development of peptide-based drugs, which are increasingly being explored for their therapeutic potential.

The vinyl group in tert-Butyl (5-vinylthiazol-2-yl)carbamate adds an additional layer of complexity and functionality to the molecule. The presence of this unsaturated carbon-carbon double bond allows for various chemical transformations, such as polymerization and cross-coupling reactions. These reactions can be leveraged to create a wide range of derivatives with tailored properties, making tert-Butyl (5-vinylthiazol-2-yl)carbamate a valuable building block in materials science and polymer chemistry.

In terms of synthetic methods, tert-Butyl (5-vinylthiazol-2-yl)carbamate can be synthesized through several routes. One common approach involves the reaction of 5-vinylthiazole with tert-butyl isocyanate under mild conditions. This method yields high purity products and is scalable for industrial applications. Another route involves the condensation of 5-vinylthioacetamide with tert-butanol in the presence of a base, followed by deprotection to form the final product.

The physical and chemical properties of tert-Butyl (5-vinylthiazol-2-yl)carbamate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 100 to 105°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic processes.

In conclusion, tert-Butyl (5-vinylthiazol-2-yl)carbamate (CAS No. 1245647-27-1) is a multifaceted compound with broad applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique combination of functional groups and favorable synthetic properties positions it as a valuable intermediate in the development of novel therapeutics and advanced materials. As research continues to uncover new uses for this compound, its importance in various scientific fields is likely to grow.